![molecular formula C20H14FN3O B2694215 1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone] CAS No. 303984-91-0](/img/structure/B2694215.png)
1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone]
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Overview
Description
“1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone]” is a complex organic compound. It is a derivative of indole, a heterocyclic compound that is prominent in both natural and non-natural products of biological and pharmaceutical importance . Indoles are often considered as a “privileged scaffold” within the drug discovery arena .
Synthesis Analysis
The synthesis of indole derivatives, such as “1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone]”, can be achieved through a one-pot, three-component protocol based on a Fischer indolisation–indole N-alkylation sequence . This procedure is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .Molecular Structure Analysis
The molecular structure of “1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone]” is complex, with multiple rings and functional groups. The core structure is an indole, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring .Chemical Reactions Analysis
The chemical reactions involving “1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone]” are likely to be complex due to the presence of multiple functional groups. The Fischer indolisation and indole N-alkylation are robust, clean, high-yielding processes which generate minimal quantities of by-products or leftovers .Scientific Research Applications
- Researchers have investigated indole derivatives for their antiviral potential. For instance:
- Kasralikar et al. reported a series of novel indolyl and oxochromenyl xanthenone derivatives, studying their molecular docking as anti-HIV-1 agents .
- Chlorine derivatives of indole have shown promising antitubercular effects. For instance, compound 5-chloro-3-phenyl-N’-((2-phenyl-1H-indol-3-yl)methylene)-1H-indole-2-carbohydrazide exhibited potent growth inhibition against Mycobacterium tuberculosis .
Antiviral Activity
Anti-HIV Activity
Antitubercular Activity
Other Biological Activities
Future Directions
The future directions for “1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone]” and similar compounds could involve the development of new synthetic methods to generate diverse indole derivatives. These compounds have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
properties
IUPAC Name |
3-[(4-fluorophenyl)diazenyl]-1-phenylindol-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14FN3O/c21-14-10-12-15(13-11-14)22-23-19-17-8-4-5-9-18(17)24(20(19)25)16-6-2-1-3-7-16/h1-13,25H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNQCRHWLUMCDPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=CC=CC=C3C(=C2O)N=NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601185083 |
Source
|
Record name | 1-Phenyl-1H-indole-2,3-dione 3-[2-(4-fluorophenyl)hydrazone] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601185083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-1H-indole-2,3-dione 3-[N-(4-fluorophenyl)hydrazone] | |
CAS RN |
303984-91-0 |
Source
|
Record name | 1-Phenyl-1H-indole-2,3-dione 3-[2-(4-fluorophenyl)hydrazone] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601185083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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